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Compound of Interest

Compound Name: 4-Methylbenzyl isocyanate

Cat. No.: B1273037 Get Quote

An In-depth Technical Guide to 4-Methylbenzyl Isocyanate

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical reagents is paramount. This guide provides core technical data and

experimental context for 4-Methylbenzyl isocyanate.

Core Properties of 4-Methylbenzyl Isocyanate
4-Methylbenzyl isocyanate is a chemical compound with the molecular formula C9H9NO.[1]

[2] Its molecular weight is 147.17 g/mol .[1][3]

Property Value Source(s)

Molecular Formula C9H9NO [1][2][3]

Molecular Weight 147.17 g/mol [1][3]

CAS Number 56651-57-1 [1][2]

Experimental Protocols
Detailed methodologies for the synthesis and a common reaction of 4-Methylbenzyl
isocyanate are outlined below. These protocols are foundational for its application in further

research and development.
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Synthesis of 4-Methylbenzyl Isocyanate via the Curtius
Rearrangement
A common method for the synthesis of isocyanates is the Curtius rearrangement of an acyl

azide.

Materials:

4-Methylbenzoyl chloride

Sodium azide

Anhydrous toluene

Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Procedure:

In a round-bottom flask, dissolve 4-methylbenzoyl chloride in anhydrous toluene.

Add sodium azide portion-wise to the stirred solution at room temperature.

After the addition is complete, heat the mixture to reflux. The acyl azide forms in situ and

undergoes rearrangement to the isocyanate, with the evolution of nitrogen gas.

Monitor the reaction by IR spectroscopy, looking for the disappearance of the acyl azide

peak and the appearance of the strong isocyanate peak (around 2270-2250 cm⁻¹).

Once the reaction is complete, the toluene can be removed under reduced pressure to yield

crude 4-Methylbenzyl isocyanate, which can be purified by vacuum distillation.
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Synthesis of a Urea Derivative from 4-Methylbenzyl
Isocyanate
Isocyanates readily react with primary amines to form urea derivatives. This reaction is often

used in the synthesis of bioactive molecules.

Materials:

4-Methylbenzyl isocyanate

A primary amine (e.g., aniline)

Anhydrous diethyl ether

Round-bottom flask

Stirring apparatus

Procedure:

Dissolve the primary amine in anhydrous diethyl ether in a round-bottom flask.

Add 4-Methylbenzyl isocyanate dropwise to the stirred solution at room temperature.

A precipitate of the corresponding urea derivative will typically form upon addition.

Continue stirring for 1-2 hours to ensure the reaction goes to completion.

Collect the solid product by filtration, wash with a small amount of cold diethyl ether, and dry

under vacuum.

Visualized Experimental Workflow: Synthesis of a
Urea Derivative
The following diagram illustrates the logical flow of the experimental protocol for synthesizing a

urea derivative from 4-Methylbenzyl isocyanate.
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Experimental Workflow: Urea Derivative Synthesis
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Caption: Workflow for the synthesis of a urea derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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